9-(1-Methylpiperidin-4-YL)-2-(trifluoromethyl)-9H-xanthen-9-OL

• CAS No.: 51582-47-9
• Molecular Formula: C20H20F3NO2
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 9-(1-methylpiperidin-4-yl)-2-(trifluoromethyl)xanthen-9-ol
• InChI: InChI=1S/C20H20F3NO2/c1-24-10-8-13(9-11-24)19(25)15-4-2-3-5-17(15)26-18-7-6-14(12-16(18)19)20(21,22)23/h2-7,12-13,25H,8-11H2,1H3
• InChI Key: ZIUNYNUCENTFPS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2(C3=CC=CC=C3OC4=C2C=C(C=C4)C(F)(F)F)O

Description

9-(1-Methylpiperidin-4-YL)-2-(trifluoromethyl)-9H-xanthen-9-OL is a useful research compound. Its molecular formula is C20H20F3NO2 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The Grignard reagent from 68 g. (0.4 m.) of 4-chloro-N-methylpiperidine hydrochloride and 9.7 g. (0.4 m.) of magnesium turnings in a total volume of 250 ml. of tetrahydrofuran is obtained following the procedure of Example 3. After all the halide is added, 75.6 g. (0.287 m.) of 2-trifluoromethylxanthone is added portionwise and refluxing/stirring are continued for one hour under nitrogen. The reaction mixture is quenched on ice-water-ammonium chloride to give 9-(1-methyl-4-piperidyl)-2-trifluoromethylxanthene-9-ol, m.p. 179°-183° C.